Methyl 6-bromo-2-(trifluoromethyl)nicotinate
Overview
Description
Methyl 6-bromo-2-(trifluoromethyl)nicotinate (MBTN) is a widely used synthetic compound. It is a member of the class of compounds known as brominated trifluoromethyl nicotinates, which are characterized by their high lipophilicity and broad range of applications. MBTN has been used in a variety of scientific research applications, including as a model chemical for studying the mechanism of action of compounds, as a biochemical and physiological effector, and as a tool for laboratory experiments.
Scientific Research Applications
Comprehensive Analysis of Methyl 6-bromo-2-(trifluoromethyl)nicotinate Applications
Methyl 6-bromo-2-(trifluoromethyl)nicotinate is a specialized chemical compound with the molecular formula
C8H5BrF3NO2 C_8H_5BrF_3NO_2 C8H5BrF3NO2
and a molecular weight of 284.03 g/mol . Its unique structure lends itself to various applications in scientific research, which I will detail below.Pharmaceutical Research: This compound is utilized in the synthesis of various pharmaceuticals. Its trifluoromethyl group is particularly significant in medicinal chemistry due to its lipophilic properties, which can improve the metabolic stability and bioavailability of potential drug candidates.
Material Science: In material science, Methyl 6-bromo-2-(trifluoromethyl)nicotinate may be used as a precursor for the development of novel materials. Its bromine atom can act as a handle for further functionalization, leading to materials with unique thermal and chemical resistance properties.
Chemical Synthesis: The compound serves as a building block in organic synthesis. It can undergo various chemical reactions, including coupling reactions and nucleophilic substitutions, to create complex molecules for further study or application.
Proteomics Research: As a biochemical for proteomics research, this compound can be used to modify proteins or peptides. This modification can help in studying protein function and interaction, which is crucial for understanding biological processes and disease mechanisms .
properties
IUPAC Name |
methyl 6-bromo-2-(trifluoromethyl)pyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrF3NO2/c1-15-7(14)4-2-3-5(9)13-6(4)8(10,11)12/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLDWYJSYLHPUHV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(N=C(C=C1)Br)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrF3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 6-bromo-2-(trifluoromethyl)nicotinate | |
CAS RN |
1227581-53-4 |
Source
|
| Record name | methyl 6-bromo-2-(trifluoromethyl)pyridine-3-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
